5,6-dimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 5,6-dimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H14N4S2/c1-7-9(3)19-13-10(7)11(15-6-16-13)17-8(2)12-14-4-5-18-12/h4-6,8H,1-3H3,(H,15,16,17)
• InChI Key: HXMVJXSUTOLSTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NC(C)C3=NC=CS3)C
• Molecular Formula: C13H14N4S2
• Molecular Weight: 290.4 g/mol

Description

“5,6-dimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine” is a chemical compound with the molecular formula C13H14N4S2. It has a molecular weight of 290.41. This compound is used for research purposes.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 290.41.

Scientific Research Applications

Antimicrobial Activity

• .

Anti-Inflammatory Activity

• Some thiazole derivatives exhibit anti-inflammatory effects. .

Antitumor and Cytotoxic Activity

• Thiazoles have shown promise as antitumor agents. .

Antihypertensive Activity

• .

Antiallergic and Analgesic Activity

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Antiretroviral Activity

• .

Safety and Hazards

The safety and hazard information for “5,6-dimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine” is not available in the retrieved resources.

Mechanism of Action

Target of Action

The compound “5,6-dimethyl-N-[1-(1,3-thiazol-2-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine” contains a thiazole ring, which is a common feature in many biologically active compounds . Thiazole derivatives have been found to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities

Mode of Action

For example, some thiazole derivatives can bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives can affect a variety of biochemical pathways depending on their specific biological activity .

Pharmacokinetics

Thiazole derivatives, in general, can have variable pharmacokinetic properties depending on their specific structures .

Result of Action

Thiazole derivatives can have a variety of effects depending on their specific biological activity .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .